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Anacyclin: A Promising N-Alkylamide for Drug
Discovery
An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Anacyclin, a member of the N-alkylamide class of compounds, has emerged as a molecule of

interest in the field of drug discovery.[1] Naturally occurring in plants of the Asteraceae family,

notably Anacyclus pyrethrum, this bioactive compound has been associated with a range of

pharmacological activities, including anti-inflammatory, antioxidant, and insecticidal effects.[2]

This technical guide provides a comprehensive overview of the current knowledge on

Anacyclin, focusing on its potential as a lead compound for the development of novel

therapeutics. Due to a scarcity of research on the isolated compound, this document primarily

summarizes data from extracts of Anacyclus pyrethrum, where Anacyclin is a known

constituent, and clearly indicates where data on the pure compound is lacking.
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Anacyclin is characterized by its N-isobutylamide structure linked to a long-chain fatty acid.[3]

Property Value Source

Molecular Formula C18H25NO PubChem

Molecular Weight 271.4 g/mol PubChem

IUPAC Name

(2E,4E)-N-(2-

methylpropyl)tetradeca-2,4-

dien-8,10-diynamide

PubChem

CAS Number 502-57-8 PubChem

SMILES
CCCC#CC#CCC/C=C/C=C/C(

=O)NCC(C)C
PubChem

Biological Activities and Quantitative Data
While Anacyclin is a known bioactive component of Anacyclus pyrethrum extracts, quantitative

data on the purified compound is limited in the available literature.[2][4] The following tables

summarize the reported bioactivities of Anacyclus pyrethrum extracts, which contain Anacyclin
among other constituents. It is crucial to note that these activities cannot be solely attributed to

Anacyclin.

Antioxidant Activity of Anacyclus pyrethrum Extracts
The antioxidant potential of various extracts of Anacyclus pyrethrum has been evaluated using

the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The IC50 value represents

the concentration of the extract required to scavenge 50% of the DPPH radicals.
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Extract Type IC50 Value Reference

Hydroalcoholic Extract 27.15 µg/mL [5]

Aqueous Extract (AEAPR) 13.41 ± 0.67 µg/mL [6]

Methanolic Extract (MEAPR) 12.38 ± 0.28 µg/mL [6]

Aqueous Extract (AEAP) 1.6 ± 0.04 mg/mL [7]

Methanolic Extract 0.152 mg/mL [8]

Note: Lower IC50 values indicate higher antioxidant activity.

Anti-inflammatory Activity of Anacyclus pyrethrum
Extracts
The anti-inflammatory properties of Anacyclus pyrethrum extracts have been demonstrated in

various in vitro and in vivo models.

Extract Type Assay Result Reference

Aqueous Extract

(AEAPR)

Xylene-induced ear

edema in mice
65% inhibition [2]

Methanolic Extract

(MEAPR)

Xylene-induced ear

edema in mice
62% inhibition [2]

Hot Water-Soluble

Polysaccharides

House Dust Mite

(HDM)-induced lung

inflammation in mice

Significant reduction

in inflammatory

markers

[9]

Insecticidal Activity of Anacyclus pyrethrum Extracts
Extracts of Anacyclus pyrethrum have shown notable insecticidal properties. The LC50 value

represents the lethal concentration required to kill 50% of the target organism.
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Extract Type Target Organism LC50 Value Reference

n-hexane extract Sitophilus zeamais 177.48 mg/mL [10]

Methanol extract Sitophilus zeamais 195.08 mg/mL [10]

Acetone extract Sitophilus zeamais 374.14 mg/mL [10]

Potential Mechanisms of Action and Signaling
Pathways
The precise molecular targets and signaling pathways modulated by pure Anacyclin are not

yet fully elucidated. However, based on the observed biological activities of Anacyclus

pyrethrum extracts, it is hypothesized that Anacyclin may interact with key inflammatory and

oxidative stress pathways.

Hypothetical Modulation of the NF-κB Signaling Pathway
The transcription factor NF-κB is a critical regulator of the inflammatory response. Many natural

products exert their anti-inflammatory effects by inhibiting the NF-κB pathway. It is plausible

that Anacyclin could interfere with this pathway, potentially by inhibiting the phosphorylation of

IκBα or the nuclear translocation of NF-κB dimers.
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Caption: Hypothetical inhibition of the NF-κB pathway by Anacyclin.
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Potential Interaction with the MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade

involved in inflammation and other cellular processes. Natural compounds have been shown to

modulate this pathway. Anacyclin may potentially inhibit the phosphorylation of key MAPK

proteins such as ERK, JNK, and p38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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